Cas no 6139-24-8 (1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione)

1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione structure
6139-24-8 structure
Product Name:1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione
CAS No:6139-24-8
MF:C17H12BrClN2O3
MW:407.645782470703
CID:1628099
PubChem ID:1185264
Update Time:2025-04-21

1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-1H-pyrrole-2,5-dione
    • 1H-Pyrrole-2,5-dione, 1-(4-bromophenyl)-3-chloro-4-[(3-methoxyphenyl)amino]-
    • 1-(4-bromophenyl)-3-chloro-4-(3-methoxyanilino)pyrrole-2,5-dione
    • CBMicro_001560
    • EU-0038473
    • SMSF0014945
    • 1-(4-Bromophenyl)-3-chloro-4-(3-methoxyanilino)-1H-pyrrole-2,5-dione
    • AKOS001616708
    • BIM-0001565.P001
    • STL331605
    • CB03310
    • 1-(4-BROMOPHENYL)-3-CHLORO-4-[(3-METHOXYPHENYL)AMINO]-2,5-DIHYDRO-1H-PYRROLE-2,5-DIONE
    • 6139-24-8
    • DTXSID00360838
    • Inchi: 1S/C17H12BrClN2O3/c1-24-13-4-2-3-11(9-13)20-15-14(19)16(22)21(17(15)23)12-7-5-10(18)6-8-12/h2-9,20H,1H3
    • InChI Key: RLNIGJGUYARJCT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1C(C(=C(C1=O)NC1C=CC=C(C=1)OC)Cl)=O

Computed Properties

  • Exact Mass: 405.97206
  • Monoisotopic Mass: 405.971983
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.66
  • Boiling Point: 493.9°C at 760 mmHg
  • Flash Point: 252.5°C
  • Refractive Index: 1.696
  • PSA: 58.64
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